N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3,4-dimethoxybenzenesulfonamide

• IUPAC Name: N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3,4-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C19H21FN2O4S/c1-12-15(16-10-13(20)4-6-17(16)22-12)8-9-21-27(23,24)14-5-7-18(25-2)19(11-14)26-3/h4-7,10-11,21-22H,8-9H2,1-3H3
• InChI Key: VOKPVBGKLNSKRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)C=CC(=C2)F)CCNS(=O)(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C19H21FN2O4S
• Molecular Weight: 392.4 g/mol

Description

“N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3,4-dimethoxybenzenesulfonamide” is a compound that has been studied for its potential biological effects. It is structurally similar to melatonin, a hormone that mediates multiple physiological effects.

Molecular Structure Analysis

The molecular structure of this compound involves a complex arrangement of atoms and functional groups. It includes a 5-fluoro-2-methyl-1H-indol-3-yl group, an ethyl group, and a 3,4-dimethoxybenzenesulfonamide group. The compound can bind with Notum, an enzyme, at its catalytic pocket.

Scientific Research Applications

Antiviral Activity

• Researchers have explored indole derivatives for their antiviral potential. . .

Anti-Inflammatory Properties

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Future Directions

The compound’s structural similarity to melatonin and its interaction with the Notum enzyme suggest potential applications in the design of drugs for neurodegenerative diseases such as Alzheimer’s disease, where upregulation of Wnt signaling may be beneficial.

Mechanism of Action

Target of Action

The primary target of N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3,4-dimethoxybenzenesulfonamide is the Notum enzyme . Notum is a carboxylesterase that can remove the lipid from Wnt, a group of signaling proteins, and inactivate it .

Mode of Action

This compound interacts with its target, the Notum enzyme, by binding to the enzyme’s catalytic pocket . This binding overlaps the space occupied by the acyl tail of the Wnt palmitoleate lipid . By inhibiting the Notum enzyme, this compound can upregulate Wnt signalling .

Biochemical Pathways

The compound affects the Wnt signalling pathway . This pathway plays a crucial role in regulating cell fate, proliferation, migration, polarity, and death during embryonic development and adult homeostasis . By inhibiting the Notum enzyme, the compound prevents the removal of the lipid from Wnt, thereby maintaining the signalling activity of Wnt .

Result of Action

The result of the compound’s action is the upregulation of Wnt signalling . This can have various effects at the molecular and cellular levels, depending on the specific context. For example, in the context of cancer, upregulated Wnt signalling could potentially promote cell proliferation and survival .